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Cat. No.: B15619866 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Anipamil is a long-acting phenylalkylamine calcium channel blocker utilized in cardiovascular

research. As an analog of verapamil, it exerts its effects by inhibiting the influx of calcium ions

through L-type calcium channels.[1][2] Proper preparation and storage of Anipamil stock

solutions are crucial for maintaining its stability and ensuring the accuracy and reproducibility of

experimental results. This document provides detailed application notes and protocols for the

preparation and storage of Anipamil stock solutions, tailored for research and drug

development applications.

Chemical and Physical Properties
Anipamil is a lipophilic compound with the molecular formula C34H52N2O2 and a molecular

weight of 520.79 g/mol .[3][4] Understanding its physical and chemical properties is essential

for its effective use in experimental settings.
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Property Value Reference

Molecular Formula C34H52N2O2 [3]

Molecular Weight 520.79 g/mol [3]

Appearance Colorless to light yellow liquid [5]

Solubility
Water: 2 mg/mL (requires

sonication and warming)
[5]

Ethanol: Soluble [6]

DMSO: Soluble [6]

Storage (Solid)
4°C, sealed, away from

moisture and light
[5]

Anipamil Stock Solution Preparation
The following protocol outlines the recommended procedure for preparing a 2 mg/mL stock

solution of Anipamil in sterile water.

Materials
Anipamil powder

Sterile, deionized, or Milli-Q water

Sterile conical tubes (15 mL or 50 mL)

Sterile serological pipettes

Vortex mixer

Water bath or heating block

Bath sonicator

Sterile 0.22 µm syringe filter
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Sterile syringes

Sterile microcentrifuge tubes for aliquots

Experimental Protocol
Weighing the Compound: In a sterile environment (e.g., a laminar flow hood), accurately

weigh the desired amount of Anipamil powder. To prepare a 2 mg/mL stock solution, weigh

10 mg of Anipamil for a final volume of 5 mL.

Initial Dissolution: Transfer the weighed Anipamil powder into a sterile 15 mL conical tube.

Add a small volume of sterile water (e.g., 1-2 mL) to the tube.

Vortexing: Vortex the mixture vigorously for 1-2 minutes to begin the dissolution process.

Warming: Place the conical tube in a water bath or on a heating block set to a temperature

between 37°C and 50°C. Gentle warming can aid in the dissolution of Anipamil. Avoid

excessive heat, which could degrade the compound.

Sonication: Transfer the tube to a bath sonicator and sonicate for 10-15 minutes. The

ultrasonic waves will help to break down any remaining solid particles and facilitate complete

dissolution.

Volume Adjustment: Once the Anipamil is completely dissolved and the solution is clear,

add sterile water to reach the final desired volume (e.g., 5 mL for a 10 mg starting amount).

Sterile Filtration: To ensure the sterility of the stock solution for cell culture or other sensitive

applications, filter the solution through a 0.22 µm syringe filter into a new sterile conical tube.

[5]

Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This practice minimizes the risk of contamination and degradation

from repeated freeze-thaw cycles.[5]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date of preparation, and solvent. Store the aliquots under the appropriate conditions as

described below.
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Storage Conditions and Stability
The stability of the Anipamil stock solution is highly dependent on the storage conditions.

Adherence to the following recommendations is critical to preserve its activity.

Storage
Temperature

Duration Conditions Reference

-80°C 6 months

Sealed, protected

from light and

moisture

[5]

-20°C 1 month

Sealed, protected

from light and

moisture

[5]

Note: It is strongly recommended to avoid repeated freeze-thaw cycles of the stock solution.[5]

For working solutions, it is advised to prepare them fresh from a thawed aliquot of the stock

solution. If a working solution in an aqueous buffer is prepared, it is not recommended to store

it for more than one day.[6]

Mechanism of Action: L-Type Calcium Channel
Blockade
Anipamil, as a phenylalkylamine derivative, functions by blocking L-type voltage-gated calcium

channels.[1][2] These channels are crucial for the influx of calcium ions into cardiac and

vascular smooth muscle cells, which triggers muscle contraction.[7]

In vascular smooth muscle cells, the influx of Ca2+ through L-type channels leads to the

binding of calcium to calmodulin. This complex then activates myosin light-chain kinase

(MLCK), which phosphorylates the myosin light chain, leading to muscle contraction and

vasoconstriction. By inhibiting this initial calcium influx, Anipamil promotes vasodilation,

thereby reducing blood pressure.[8]

In cardiac myocytes, the entry of calcium through L-type channels during the action potential

triggers a larger release of calcium from the sarcoplasmic reticulum, a process known as

calcium-induced calcium release (CICR).[5][9] This surge in intracellular calcium binds to
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troponin-C, initiating the cross-bridge cycling of actin and myosin filaments, resulting in cardiac

muscle contraction. Anipamil's blockade of L-type calcium channels reduces the trigger for

CICR, leading to a decrease in cardiac contractility and heart rate.[8]
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Caption: Anipamil's mechanism of action via L-type calcium channel blockade.

Experimental Workflow for Anipamil Stock Solution
Preparation
The following diagram illustrates the key steps in the preparation of a sterile Anipamil stock

solution for research use.
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Caption: Workflow for Anipamil stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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